Cas no 884495-30-1 (5-fluoro-2-methoxypyridine-4-carboxylic acid)

• Product Name: 5-fluoro-2-methoxypyridine-4-carboxylic acid
• CAS No: 884495-30-1
• MF: C₇H₆FNO₃
• MW: 171.125845432281
• MDL: MFCD08277267
• CID: 706753
• PubChem ID: 44754853
• Update Time: 2024-10-26

5-fluoro-2-methoxypyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-methoxyisonicotinic acid
• 5-fluoro-2-methoxy-4-Pyridinecarboxylic acid
• 5-fluoro-2-methoxypyridine-4-carboxylic acid
• 5-Fluoro-2-MethoxyisonicotinicAcid
• PubChem17143
• CKSDXJOTYUMLJF-UHFFFAOYSA-N
• 4136AC
• AK101055
• 5-fluoro-2-methoxy-pyridine-4-carboxylic acid
• 5-fluoro-2-methoxyisonicotinic acid, AldrichCPR
• 5-Fluoro-2-methoxy-4-pyridinecarboxylic acid (ACI)
• MFCD08277267
• SCHEMBL3938101
• DS-3669
• AC-33354
• DB-027596
• SY239984
• AKOS006285012
• CS-D0436
• EN300-104426
• 884495-30-1
• DTXSID60660548

• MDL： MFCD08277267
• Inchi： 1S/C7H6FNO3/c1-12-6-2-4(7(10)11)5(8)3-9-6/h2-3H,1H3,(H,10,11)
• InChI Key： CKSDXJOTYUMLJF-UHFFFAOYSA-N
• SMILES： O=C(C1C(F)=CN=C(OC)C=1)O

Computed Properties

• Exact Mass: 171.03300
• Monoisotopic Mass: 171.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.4
• XLogP3: 0.8

Experimental Properties

• Density: 1.386
• Boiling Point: 372℃
• Flash Point: 179℃
• Refractive Index: 1.527
• PSA: 59.42000
• LogP: 0.92750

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids